5-Bromo-2-(2-fluorobenzyloxy)pyridine

• IUPAC Name: 5-bromo-2-[(2-fluorophenyl)methoxy]pyridine
• InChI: InChI=1S/C12H9BrFNO/c13-10-5-6-12(15-7-10)16-8-9-3-1-2-4-11(9)14/h1-7H,8H2
• InChI Key: JCFFCRXNJVTSLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=NC=C(C=C2)Br)F
• Molecular Formula: C12H9BrFNO
• Molecular Weight: 282.11 g/mol

Description

5-Bromo-2-(2-fluorobenzyloxy)pyridine, also known as 5-BFB, is an organic compound that has a wide range of applications in science and industry. It is used in the synthesis of other compounds, as a catalyst for various reactions, and as a reagent for the detection and quantification of certain molecules. 5-BFB is also used in the development of new drugs and pharmaceuticals, as well as in the production of polymers.

Scientific Research Applications

Synthesis of Intermediates for Drug Development

5-Bromo-2-(2-fluorobenzyloxy)pyridine serves as a critical intermediate in the synthesis of various biologically active compounds. For instance, it has been utilized in a scalable synthesis of methyl 3-amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate, an intermediate for HIV-1 integrase inhibitors. This process involves key steps such as lithium–bromine exchange, regioselective nitration, and Pd-catalyzed alkoxycarbonylation, demonstrating the compound's utility in complex organic syntheses (Boros et al., 2007).

Spectroscopic and Optical Studies

The compound has been subjected to spectroscopic and optical studies to understand its properties better. For example, 5-Bromo-2-(trifluoromethyl)pyridine, a closely related compound, was characterized through Fourier Transform-Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopies. Density Functional Theory (DFT) was applied to explore its optimized geometric structure, vibrational frequencies, chemical shift values, and non-linear optical (NLO) properties, providing insights into the electronic structure and potential applications of such brominated pyridines (Vural & Kara, 2017).

Photophysicochemical Properties

Research into the photophysicochemical properties of zinc(II) phthalocyanine substituted with benzenesulfonamide units, including compounds like 5-Bromo-2-(2-fluorobenzyloxy)pyridine, has been conducted. These studies aim to evaluate the potential of such compounds as photosensitizers in photodynamic therapy, an alternative cancer treatment method. The research focuses on their solubility, fluorescence, singlet oxygen production, and photostability, critical factors determining their suitability for clinical applications (Öncül, Öztürk, & Pişkin, 2022).

Antimicrobial Activities

Compounds derived from 5-Bromo-2-(2-fluorobenzyloxy)pyridine have been explored for their antimicrobial activities. For instance, novel acylhydrazone complexes synthesized from related compounds have shown significant antibacterial effects against various bacterial strains, including E. coli and S. aureus. These findings suggest potential applications in developing new antibacterial agents (Yu-jie, 2011).